Cas no 2247106-33-6 (1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride)

• Product Name: 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride
• CAS No: 2247106-33-6
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 6044341
• PubChem ID: 165978385
• Update Time: 2025-06-26

1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride
• EN300-6494100
• 2247106-33-6
• 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride

• Inchi： 1S/C10H18N2O2.ClH/c1-9(13)11-3-5-12(6-4-11)10-2-7-14-8-10;/h10H,2-8H2,1H3;1H
• InChI Key： DPNKPBGJHYOCPN-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 234.1135055g/mol
• Monoisotopic Mass: 234.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride

Introduction to 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride (CAS No. 2247106-33-6)

1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride, identified by its CAS number 2247106-33-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The structural features of this molecule, particularly the presence of a piperazine ring and an oxolane moiety, contribute to its unique chemical properties and biological interactions.

The piperazine moiety is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting various therapeutic areas due to its ability to engage in multiple hydrogen bonding interactions with biological targets. In contrast, the oxolane group introduces a cyclic ether functionality, which can influence the molecule's solubility, metabolic stability, and overall pharmacokinetic profile. The combination of these structural elements in 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride suggests a multifaceted approach to modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have shown that molecules containing the piperazine scaffold often exhibit interactions with enzymes and receptors involved in neurotransmitter signaling, inflammation, and other critical physiological processes. The oxolane group, while less commonly studied in isolation, may contribute to the compound's ability to cross cell membranes, thereby affecting its bioavailability.

In the context of drug development, 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride has been explored as a potential lead compound for further optimization. Researchers have leveraged structure-based drug design strategies to modify its core structure, aiming to enhance its potency, selectivity, and pharmacokinetic properties. The hydrochloride salt form of this compound improves its solubility in aqueous media, facilitating its use in both in vitro and in vivo studies.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives have been widely investigated for their effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The oxolane group may further modulate these interactions by influencing the compound's conformational flexibility and binding affinity. Preliminary studies have suggested that derivatives of this class exhibit promising activity in animal models of these disorders.

The synthesis of 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxolane ring through intramolecular cyclization followed by nucleophilic substitution reactions to introduce the piperazine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening assays for biological activity.

From a regulatory perspective, 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Preclinical studies are essential to evaluate its pharmacological profile, including toxicity profiles, pharmacokinetics, and potential side effects. These studies often involve both in vitro assays using cell lines and in vivo experiments using animal models to provide comprehensive data on the compound's behavior within a living system.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like 1-[4-(Oxolan-3-yl)piperazin-1-yl]ethan-1-one hydrochloride. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of hits with high affinity and selectivity. Subsequent optimization efforts can then focus on improving these properties while maintaining or enhancing biological activity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting how 1-[4-(Oxolan-3-y)piperazin - - - - - - - - - - l]ethan - - - - - - - anone hydrochloride interacts with target proteins at the atomic level. These simulations provide insights into binding modes, key interaction residues, and potential allosteric sites, guiding experimental efforts toward rational drug design.

Future directions for research on 1-[4-(Oxolan-- -- -- -- -- -- -- -- -- -- --3-- -- -- --y)piperazin-- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- ------y]ethan--- --- --- --- --- --- ------one hydrochloride may include exploring its mechanism of action in greater detail. Understanding how this compound modulates biological pathways can provide valuable insights into its therapeutic potential and help identify new applications or combinations with other drugs.

The development of novel pharmaceuticals is a complex process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 1-[4-(Oxolan-- -- --3--y)piperazin--y]ethan--one hydrochloride exemplifies this collaborative approach by integrating synthetic chemistry with computational modeling and biological testing.